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Compound of Interest

Compound Name: N-Acetyl Tizanidine-d4

Cat. No.: B563353

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information, including operational and disposal plans for N-Acetyl
Tizanidine-d4.

Chemical Identifier:

Compound: N-Acetyl Tizanidine-d4

CAS Number: 1276602-33-5[1]

Molecular Formula: C11HsD4CINsOS[1]

Appearance: Yellow Solid[1]

Storage: 2-8°C Refrigerator[1]

Hazard Identification and Personal Protective
Equipment

N-Acetyl Tizanidine-d4 is a deuterated analog of N-Acetyl Tizanidine. While a specific Safety
Data Sheet (SDS) for N-Acetyl Tizanidine-d4 is not readily available, the SDS for Tizanidine-
d4 indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause
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respiratory irritation[2]. Therefore, appropriate personal protective equipment (PPE) is crucial to
minimize exposure.

Summary of Required Personal Protective Equipment

Protection Type Recommended Equipment  Specifications
) Safety goggles with side- Conforming to EN 166 (EU) or
Eye/Face Protection )
shields NIOSH (US) standards.
Skin Protection Chemical-impermeable gloves Inspect gloves prior to use.[2]
Lab coat or impervious Wear fire/flame resistant and
clothing impervious clothing.

Use if exposure limits are
exceeded or if irritation is
Respiratory Protection Full-face respirator experienced. Must be
NIOSH/MSHA or European
Standard EN 149 approved.[2]

Procedural Guidance for Safe Handling

Engineering Controls:
o Handle N-Acetyl Tizanidine-d4 in a well-ventilated area.

» Use a fume hood or other local exhaust ventilation to keep airborne levels below
recommended exposure limits.[2]

e Ensure a safety shower and eye wash station are readily accessible.
Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and
understand the Safety Data Sheet for Tizanidine-d4.[2]

e Weighing and Transfer:
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o Conduct all weighing and transfers of the solid compound within a fume hood to avoid dust
formation and inhalation.

o Use non-sparking tools to prevent ignition.

e Solution Preparation:
o When dissolving the compound, add the solvent slowly to the solid to prevent splashing.
o Keep the container tightly closed when not in use.
e General Hygiene:
o Wash hands thoroughly after handling.[2]
o Do not eat, drink, or smoke in the laboratory.
o Routinely wash work clothing and protective equipment to remove contaminants.[3]

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Procedure

Move the person to fresh air and keep them
Inhalation comfortable for breathing. Seek immediate

medical attention.[2]

Wash the affected area immediately with plenty
Skin Contact of soap and water.[2] If skin irritation occurs, get

medical help.

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

doctor.[2]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a doctor or Poison Control Center

immediately.

Accidental Release Measures:

o Small Spills:
o Evacuate personnel from the immediate area.
o Wear appropriate PPE, including respiratory protection.
o Avoid dust formation.

o Collect the spilled material using spark-proof tools and place it in a suitable, closed
container for disposal.

e Large Spills:
o Evacuate the area and prevent entry.

o Contact your institution's environmental health and safety department.

Disposal Plan
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All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection:

o Collect waste N-Acetyl Tizanidine-d4 and any contaminated materials (e.g., gloves, wipes)
in a clearly labeled, sealed container.

e Do not mix with other waste streams unless explicitly permitted.
Disposal Method:
» Dispose of the waste through a licensed hazardous waste disposal company.

e The disposal of deuterated compounds does not typically require special procedures beyond
those for their non-deuterated counterparts. The primary hazard is associated with the
chemical properties of the tizanidine analog, not the deuterium labeling.

Experimental Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling of N-Acetyl
Tizanidine-d4, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-acetyl-tizanidine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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